Cas no 851127-58-7 (1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 4-ethoxybenzoate)

• Product Name: 1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 4-ethoxybenzoate
• CAS No: 851127-58-7
• MF: C₂₃H₂₅N₃O₅S
• MW: 455.526704549789
• CID: 6298489
• PubChem ID: 2153820
• Update Time: 2025-08-03

1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 4-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 4-ethoxybenzoate
• 1-(tert-butyl)-3-methyl-4-((2-nitrophenyl)thio)-1H-pyrazol-5-yl 4-ethoxybenzoate
• AKOS001496029
• Oprea1_188217
• EU-0021480
• 1-tert-butyl-3-methyl-4-[(2-nitrophenyl)thio]-1H-pyrazol-5-yl 4-ethoxybenzoate
• 851127-58-7
• 1-tert-butyl-3-methyl-4-[(2-nitrophenyl)sulfanyl]-1H-pyrazol-5-yl 4-ethoxybenzoate
• [2-tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-ethoxybenzoate
• F0569-0601

• Inchi： 1S/C23H25N3O5S/c1-6-30-17-13-11-16(12-14-17)22(27)31-21-20(15(2)24-25(21)23(3,4)5)32-19-10-8-7-9-18(19)26(28)29/h7-14H,6H2,1-5H3
• InChI Key： RPTQCUZPUDVTLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1C(C)=NN(C=1OC(C1C=CC(=CC=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 455.15149208g/mol
• Monoisotopic Mass: 455.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers